Cas no 1493203-10-3 (2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine)

• Product Name: 2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine
• CAS No: 1493203-10-3
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD18948648
• CID: 5014448
• PubChem ID: 63347106
• Update Time: 2025-06-08

2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine
• 2-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine
• 2-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine
• 2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine

• MDL： MFCD18948648
• Inchi： 1S/C12H15N3OS/c13-9-5-2-1-4-8(9)12-14-11(15-16-12)10-6-3-7-17-10/h3,6-9H,1-2,4-5,13H2
• InChI Key： UZQGBDAGDZSIQS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C2CCCCC2N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2

Additional information on 2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine

Comprehensive Overview of 2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine (CAS No. 1493203-10-3)

2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research due to its heterocyclic framework and potential bioactivity. With the CAS number 1493203-10-3, this molecule combines a thiophene ring, an oxadiazole core, and a cyclohexylamine moiety, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its molecular interactions and binding affinity to biological targets, which could unlock new therapeutic pathways.

The compound’s synthetic route often involves multi-step organic reactions, including cyclization and amination, to achieve high purity and yield. Its structural stability under various conditions makes it suitable for further derivatization, a feature highly valued in medicinal chemistry. Recent studies highlight its potential role in modulating enzyme activity, particularly in central nervous system (CNS) disorders, aligning with the growing demand for neuroprotective agents. This aligns with trending searches like "oxadiazole derivatives in neurology" and "thiophene-based drug candidates," reflecting its relevance in current research.

From an industrial perspective, 1493203-10-3 is also explored for its material science applications, such as in organic electronics due to the thiophene component’s conductive properties. The compound’s photophysical characteristics are under investigation for use in OLEDs and sensors, addressing the surge in queries like "organic semiconductors 2024." Its solubility and thermal stability further enhance its utility in formulation development.

Quality control of 2-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine relies on advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The compound’s patent landscape reveals active filings in biopharma and agrochemicals, responding to searches such as "new patent oxadiazole compounds." Safety data sheets emphasize proper handling, though it is not classified as hazardous under current guidelines.

In summary, CAS No. 1493203-10-3 represents a promising scaffold for interdisciplinary research, bridging drug discovery, material innovation, and sustainable chemistry. Its structure-activity relationships continue to inspire studies, particularly in addressing global health and technology challenges, making it a compound of enduring scientific and commercial interest.